Cas no 380431-07-2 (5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide)

5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide is a sulfonamide derivative characterized by its distinct bromophenyl and chlorophenyl substituents, which contribute to its potential utility in medicinal chemistry and pharmaceutical research. The presence of both amino and sulfonamide functional groups enhances its reactivity, making it a versatile intermediate for synthesizing biologically active compounds. Its structural features suggest potential applications in the development of enzyme inhibitors or antimicrobial agents. The compound's well-defined molecular architecture allows for precise modifications, enabling tailored applications in drug discovery. High purity and stability under standard conditions further support its suitability for research and industrial use.
5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide structure
380431-07-2 structure
Product Name:5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide
CAS No:380431-07-2
MF:C12H10BrClN2O2S
MW:361.641999721527
CID:3105092
PubChem ID:3842236
Update Time:2025-06-14

5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide
    • EN300-02742
    • SR-01000032087-1
    • 5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
    • 380431-07-2
    • 5-amino-N-(4-bromophenyl)-2-chlorobenzenesulfonamide
    • G34779
    • DTXSID801219638
    • SR-01000032087
    • Z56824349
    • AKOS000116069
    • Inchi: 1S/C12H10BrClN2O2S/c13-8-1-4-10(5-2-8)16-19(17,18)12-7-9(15)3-6-11(12)14/h1-7,16H,15H2
    • InChI Key: QMNDHDCTCPLZHH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NS(C1C(=CC=C(C=1)N)Cl)(=O)=O

Computed Properties

  • Exact Mass: 359.93349Da
  • Monoisotopic Mass: 359.93349Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80.6Ų

5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR019HVS-50mg
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
50mg
$83.00 2025-02-14
Aaron
AR019HVS-100mg
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
100mg
$116.00 2025-02-14
Aaron
AR019HVS-250mg
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
250mg
$152.00 2025-02-14
Aaron
AR019HVS-500mg
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
500mg
$266.00 2025-02-14
Aaron
AR019HVS-1g
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
1g
$377.00 2025-02-14
Aaron
AR019HVS-2.5g
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
2.5g
$717.00 2023-12-15
Aaron
AR019HVS-5g
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
5g
$1047.00 2023-12-15
Aaron
AR019HVS-10g
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
10g
$1539.00 2023-12-15
1PlusChem
1P019HNG-50mg
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
50mg
$111.00 2024-05-03
1PlusChem
1P019HNG-100mg
5-amino-N-(4-bromophenyl)-2-chlorobenzene-1-sulfonamide
380431-07-2 95%
100mg
$140.00 2024-05-03

Additional information on 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide

Comprehensive Overview of 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide (CAS No. 380431-07-2)

5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide, with the CAS number 380431-07-2, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring an amino group, a bromo-substituted phenyl ring, and a chloro-substituted benzenesulfonamide, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "sulfonamide derivatives," "pharmacological applications of 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide," and "synthesis methods for CAS 380431-07-2," reflecting the growing interest in this compound.

The molecular formula of 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide is C12H10BrClN2O2S, and its structural features make it a valuable intermediate in the development of novel therapeutic agents. Sulfonamides, in general, are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound's bromo and chloro substituents enhance its reactivity, making it a versatile building block in organic synthesis. Recent studies have explored its potential in targeting specific enzymes or receptors, aligning with the current trend of precision medicine and targeted drug delivery systems.

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly methods to produce 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide. Questions like "How to optimize the yield of CAS 380431-07-2?" or "What are the catalytic approaches for sulfonamide synthesis?" are commonly encountered in academic and industrial forums. The compound's stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry, which are critical for accelerating drug discovery pipelines.

Another area of interest is the compound's potential role in cancer research. Given the rising global focus on oncology therapeutics, 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide is being evaluated for its ability to modulate key pathways involved in cell proliferation and apoptosis. Searches such as "sulfonamide-based anticancer agents" and "mechanisms of action of 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide" highlight the demand for deeper insights into its pharmacological profile. Additionally, its structural similarity to known bioactive molecules has spurred investigations into its structure-activity relationships (SAR).

From a technical perspective, the characterization of CAS 380431-07-2 involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are crucial for regulatory compliance and reproducibility in research. The compound's physical and chemical properties, including solubility, melting point, and stability, are also frequently searched topics, as they determine its suitability for various applications.

In summary, 5-Amino-N-(4-bromo-phenyl)-2-chloro-benzenesulfonamide (CAS 380431-07-2) represents a promising candidate in the realm of medicinal chemistry and material science. Its multifaceted applications, coupled with the ongoing advancements in synthetic methodologies and pharmacological research, underscore its relevance in contemporary scientific discourse. As the demand for innovative small molecules and targeted therapies continues to rise, this compound is poised to play a pivotal role in shaping future discoveries.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd